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Compound of Interest

Compound Name: Barium chromate

Cat. No.: B076100 Get Quote

Technical Support Center: Barium Chromate
Precipitation
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working on

optimizing the precipitation yield of barium chromate (BaCrO₄) by controlling pH and

temperature.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental principle behind the precipitation of barium chromate?

A1: The precipitation of barium chromate is based on the reaction between a soluble barium

salt (e.g., barium chloride, BaCl₂) and a soluble chromate salt (e.g., potassium chromate,

K₂CrO₄) in an aqueous solution. This reaction forms the sparingly soluble, yellow precipitate of

barium chromate.[1] The low solubility of barium chromate, governed by its solubility product

constant (Ksp), drives the formation of the solid precipitate.

Q2: How does pH affect the precipitation yield of barium chromate?

A2: The pH of the solution significantly influences the precipitation yield of barium chromate
due to the chromate-dichromate equilibrium. In acidic solutions (lower pH), the chromate ion

(CrO₄²⁻, yellow) is in equilibrium with the dichromate ion (Cr₂O₇²⁻, orange). Since barium
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dichromate is more soluble than barium chromate, a lower pH will shift the equilibrium

towards the dichromate ion, reducing the concentration of chromate ions available to

precipitate with barium ions, thus decreasing the yield. Conversely, in neutral to slightly alkaline

solutions (higher pH), the equilibrium favors the chromate ion, leading to a higher precipitation

yield. An optimal pH of 7 has been reported for maximizing the yield.[2]

Q3: What is the effect of temperature on the precipitation of barium chromate?

A3: Temperature influences the solubility of barium chromate and the kinetics of the

precipitation reaction. While comprehensive data on the solubility of barium chromate across

a wide range of temperatures is limited, available data indicates that its solubility in water

increases slightly with temperature. For instance, the solubility is 0.00034 g/100 mL at 16°C

and increases to 0.00044 g/100 mL at 28°C.[3] Therefore, to maximize the precipitation yield, it

is generally recommended to carry out the precipitation at a controlled, moderate temperature,

such as 25°C, and then cool the solution to minimize solubility losses during filtration.[2]

Q4: What is the solubility product constant (Ksp) of barium chromate?

A4: The solubility product constant (Ksp) for barium chromate at 25°C is approximately 1.17 x

10⁻¹⁰.[4] This low value indicates that barium chromate is sparingly soluble in water, which is

a key factor in achieving a high precipitation yield.

Data Presentation
Table 1: Solubility of Barium Chromate at Different pH Values (at 25°C)

pH Solubility (mg/L)

4 93.8

5 9.38

6 0.938

7 0.094

8 0.0094
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Note: Solubility values are calculated based on the Ksp and the chromate-dichromate

equilibrium.

Table 2: Solubility of Barium Chromate at Different Temperatures

Temperature (°C) Solubility ( g/100 mL)

16 0.00034

20 0.00026

28 0.00044

Experimental Protocols
Optimized Protocol for Barium Chromate Precipitation

This protocol is designed to maximize the yield and purity of barium chromate precipitate.

Materials:

Barium chloride (BaCl₂) solution (e.g., 0.3 M)

Potassium chromate (K₂CrO₄) solution (e.g., 0.3 M)

Deionized water

Buffer solution (pH 7)

Beakers

Stir plate and stir bar

Filtration apparatus (e.g., Büchner funnel, filter paper)

Drying oven

Procedure:
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Preparation of Barium Solution: In a beaker, prepare a solution of barium chloride in

deionized water.

pH Adjustment: Adjust the pH of the barium chloride solution to 7 using a suitable buffer.

Heating and Stirring: Gently heat the solution to 25°C while stirring continuously with a

magnetic stir bar.

Addition of Chromate Solution: Slowly add the potassium chromate solution dropwise to the

barium chloride solution while maintaining constant stirring. A yellow precipitate of barium
chromate will form.

Digestion of Precipitate: After the addition is complete, continue stirring the mixture at 25°C

for a period to allow the precipitate to "digest." This process promotes the formation of larger,

more easily filterable crystals.

Cooling: Cool the mixture in an ice bath to further decrease the solubility of barium
chromate.

Filtration: Separate the precipitate from the supernatant by vacuum filtration using a Büchner

funnel and appropriate filter paper.

Washing: Wash the precipitate with small portions of cold deionized water to remove any

soluble impurities.

Drying: Carefully transfer the filter paper with the precipitate to a watch glass and dry it in an

oven at a low temperature (e.g., 80-100°C) until a constant weight is achieved.

Troubleshooting Guide
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Issue Possible Cause(s) Recommended Solution(s)

Low Precipitation Yield

Incorrect pH: The pH of the

solution is too acidic, shifting

the equilibrium towards the

more soluble dichromate ion.

Adjust the pH of the reaction

mixture to 7 using a buffer

solution.

High Temperature: The

reaction temperature is too

high, increasing the solubility

of barium chromate.

Maintain the reaction

temperature at 25°C and cool

the solution before filtration.

Incomplete Precipitation:

Insufficient reaction time or

inadequate mixing.

Allow for a longer "digestion"

period with continuous stirring

to ensure the reaction goes to

completion.

Fine, Difficult-to-Filter

Precipitate

Rapid Addition of Reagents:

Adding the precipitating agent

too quickly can lead to the

formation of very small

crystals.

Add the potassium chromate

solution slowly and dropwise

while vigorously stirring the

barium solution.

Low Temperature During

Precipitation: Precipitating at a

very low temperature can favor

the formation of smaller

crystals.

Perform the initial precipitation

at 25°C before cooling for

filtration.

Contaminated Precipitate

Inadequate Washing: Soluble

impurities from the initial

solutions may be trapped in

the precipitate.

Wash the precipitate

thoroughly with several small

portions of cold deionized

water.

Co-precipitation of Other Salts:

If other metal ions are present

in the solution, they may co-

precipitate with the barium

chromate.

Ensure the purity of the initial

reagents. If separation from

other ions is necessary, the

use of a specific precipitating

agent in a buffered solution

(e.g., acetic acid) can be
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employed to selectively

precipitate barium chromate.[5]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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